(Z)-methyl 2-(2-((furan-2-carbonyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(furan-2-carbonylimino)-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H13N3O6S2/c1-23-13(19)8-18-10-5-4-9(26(16,21)22)7-12(10)25-15(18)17-14(20)11-3-2-6-24-11/h2-7H,8H2,1H3,(H2,16,21,22)
• InChI Key: HEGNTEAMDKABBJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CO3
• Molecular Formula: C15H13N3O6S2
• Molecular Weight: 395.4 g/mol

Description

Thiazole is a good pharmacophore nucleus due to its various pharmaceutical applications. Its derivatives have a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic. The thiazole scaffold is present in more than 18 FDA-approved drugs.

Molecular Structure Analysis

The molecular structure of thiazole derivatives generally contains sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Scientific Research Applications

• Synthesis and Chemical Reactions :

  • Karlivan et al. (1996) discuss the synthesis and conversions of related compounds, highlighting the chemical processes and reactions involved in creating such structures (Karlivan, Valter, Batse, & Gulbis, 1996).
  • Ismail et al. (2004) explore novel dicationic imidazo[1,2-a]pyridines as antiprotozoal agents, providing insights into the synthetic pathways and potential applications in protozoal diseases (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).

• Characterization and Antimicrobial Activities :

  • Mishra et al. (2019) report on the synthesis, characterization, and antimicrobial activities of benzothiazole-imino-benzoic acid ligands and their metal complexes. This showcases the antimicrobial potential of these compounds (Mishra, Gound, Mondal, Yadav, & Pandey, 2019).

• Pharmacological Potential :

  • Abdel-Wahab et al. (2008) delve into the synthesis and reactions of related compounds, focusing on their antihypertensive α-blocking agents, indicating a potential application in cardiovascular health (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).
  • Coleman (1967) discusses the metal ion-dependent binding of sulfonamide to carbonic anhydrase, which is significant in understanding the enzyme-inhibitor interactions, relevant in various pharmacological applications (Coleman, 1967).

• Biological Activity Evaluations :

  • Abdel-Monem (2004) synthesizes new sulfa derivatives bearing heterocyclic moieties and evaluates their antimicrobial activities. This provides insights into the biological activity of these compounds against various microbial strains (Abdel-Monem, 2004).

Future Directions

Thiazole derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.